6-chloro-4-(3-chlorophenyl)-2-(4-methylpiperidine-1-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione

• IUPAC Name: [6-chloro-4-(3-chlorophenyl)-1,1-dioxo-1λ6,4-benzothiazin-2-yl]-(4-methylpiperidin-1-yl)methanone
• InChI: InChI=1S/C21H20Cl2N2O3S/c1-14-7-9-24(10-8-14)21(26)20-13-25(17-4-2-3-15(22)11-17)18-12-16(23)5-6-19(18)29(20,27)28/h2-6,11-14H,7-10H2,1H3
• InChI Key: MCZVXXBVTRAUJK-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C(=O)C2=CN(C3=C(S2(=O)=O)C=CC(=C3)Cl)C4=CC(=CC=C4)Cl
• Molecular Formula: C21H20Cl2N2O3S
• Molecular Weight: 451.4 g/mol
• CAS No.: 1251687-07-6

Description

6-chloro-4-(3-chlorophenyl)-2-(4-methylpiperidine-1-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione is a useful research compound. Its molecular formula is C21H20Cl2N2O3S and its molecular weight is 451.36. The purity is usually 95%.
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Biological Activity

6-Chloro-4-(3-chlorophenyl)-2-(4-methylpiperidine-1-carbonyl)-4H-1λ^6,4-benzothiazine-1,1-dione is a complex organic compound with notable potential in medicinal chemistry. Its unique structure, characterized by a benzothiazine core and various substituents, suggests diverse biological activities including antimicrobial, anticancer, and anti-inflammatory properties. This article explores the biological activity of this compound through various studies and findings.

Molecular Structure and Properties

The molecular formula of the compound is $C_{19}H_{20}Cl_2N_2O_2S$ with a molecular weight of approximately 446.9 g/mol. The presence of chlorine atoms and a piperidine moiety enhances its biological reactivity. The structural representation can be summarized as follows:

Property	Value
Molecular Weight	446.9 g/mol
Chemical Formula	C19H20Cl2N2O2S
Melting Point	Not extensively documented
Solubility	Varies (polar vs non-polar)

The mechanism of action for 6-chloro-4-(3-chlorophenyl)-2-(4-methylpiperidine-1-carbonyl)-4H-1λ^6,4-benzothiazine-1,1-dione likely involves interactions with specific biological targets such as enzymes or receptors. Compounds with similar structures have shown to act on neurotransmitter systems, particularly as positive allosteric modulators of AMPA receptors, which are crucial for synaptic transmission in the central nervous system .

Biological Activity Studies

Several studies have investigated the biological activities associated with benzothiazine derivatives:

• Antimicrobial Activity : Research indicates that benzothiazine derivatives exhibit significant antimicrobial properties against various pathogens. For instance, studies have shown that related compounds can inhibit bacterial growth effectively .
• Anticancer Potential : The structural features of benzothiazines contribute to their anticancer activity by inducing apoptosis in cancer cells and inhibiting tumor growth. In vitro studies demonstrated that certain derivatives could significantly reduce cell viability in cancer cell lines .
• Anti-inflammatory Effects : Some derivatives have been reported to possess anti-inflammatory properties by modulating inflammatory pathways and reducing cytokine production .

Case Studies

A notable case study involves the synthesis and evaluation of related benzothiazine compounds that demonstrated enhanced pharmacological profiles. For example, 7-chloro-5-(furan-3-yl)-3-methyl-benzothiadiazine was shown to enhance acetylcholine levels in the hippocampus through microdialysis studies in mice, indicating potential cognitive-enhancing effects .